Cas no 1798031-74-9 (3-(3-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide)

• Product Name: 3-(3-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide
• CAS No: 1798031-74-9
• MF: C₁₆H₁₉FN₄O₃S₂
• MW: 398.475464105606
• CID: 5375391
• Update Time: 2025-05-21

3-(3-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[[(3-Fluorophenyl)sulfonyl]amino]-N-[1-(2-thiazolyl)-3-pyrrolidinyl]propanamide
• 3-(3-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide

• Inchi： 1S/C16H19FN4O3S2/c17-12-2-1-3-14(10-12)26(23,24)19-6-4-15(22)20-13-5-8-21(11-13)16-18-7-9-25-16/h1-3,7,9-10,13,19H,4-6,8,11H2,(H,20,22)
• InChI Key： ANUAKCNUSSJMLN-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=NC=CS2)C1)(=O)CCNS(C1=CC=CC(F)=C1)(=O)=O

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.19±0.50(Predicted)

Additional information on 3-(3-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide

Introduction to Compound with CAS No. 1798031-74-9 and Product Name: 3-(3-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide

Compound with the CAS number 1798031-74-9 and the product name 3-(3-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a fluorobenzenesulfonamido moiety and a 1-(1,3-thiazol-2-yl)pyrrolidin-3-yl substituent, contributes to its unique chemical properties and biological activities.

The fluorobenzenesulfonamido group is a well-known pharmacophore that enhances the metabolic stability and binding affinity of molecules. Its incorporation into the compound suggests a potential role in modulating enzyme activity or interacting with specific biological targets. On the other hand, the 1-(1,3-thiazol-2-yl)pyrrolidin-3-yl moiety is derived from a heterocyclic scaffold that is frequently encountered in bioactive molecules. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two motifs in a single molecule opens up possibilities for developing novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The thiazole ring, in particular, has been extensively studied due to its versatility and ability to interact with various biological targets. Studies have shown that thiazole derivatives can exhibit inhibitory effects on enzymes such as carbonic anhydrase, which is relevant in conditions like glaucoma and altitude sickness. Additionally, thiazole-based compounds have shown promise in treating neurological disorders by modulating neurotransmitter activity.

The fluorine atom in the fluorobenzenesulfonamido group is another critical feature that influences the compound's pharmacological profile. Fluorine substitution can significantly alter the electronic properties of a molecule, leading to improved binding affinity and selectivity. This has been demonstrated in various drug candidates where fluorine atoms have been strategically incorporated to enhance their efficacy and reduce side effects. For instance, fluoroquinolones are a class of antibiotics that utilize fluorine substitution to improve their antibacterial activity.

The synthesis of 3-(3-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorobenzenesulfonamido group typically involves nucleophilic aromatic substitution or sulfonylation reactions, while the attachment of the 1-(1,3-thiazol-2-yl)pyrrolidin-3-yl moiety may involve condensation reactions or cyclization processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to ensure high yields and purity.

In terms of biological activity, preliminary studies on this compound suggest that it may exhibit potent inhibitory effects on specific enzymes or receptors relevant to various diseases. The exact mechanism of action would require further investigation through in vitro and in vivo studies. However, based on the structural features described above, it is plausible that this compound could interfere with key signaling pathways involved in inflammation or cancer progression.

The development of novel pharmaceuticals often involves high-throughput screening (HTS) to identify compounds with promising biological activity. Given its unique structure, 3-(3-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide could be a valuable candidate for such screens. Its combination of pharmacophores may provide a scaffold for designing next-generation drugs with improved efficacy and reduced toxicity.

Another area where this compound shows potential is in the development of targeted therapies for cancer. Cancer research has increasingly focused on identifying small molecules that can selectively inhibit pathways involved in tumor growth and metastasis. The presence of both a fluorobenzenesulfonamido group and a thiazole ring suggests that this compound could interact with multiple targets within cancer cells, potentially leading to synergistic effects.

Furthermore, advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of molecules with biological targets before conducting expensive wet lab experiments. Molecular docking studies can be performed using software tools like AutoDock or Schrodinger Suite to simulate how this compound might bind to enzymes or receptors involved in disease pathways. These virtual screening methods can help prioritize compounds for further experimental validation.

The role of computational methods extends beyond initial discovery; they also play a crucial role in optimizing lead compounds during drug development. By predicting how structural modifications might affect biological activity, researchers can design analogs with enhanced properties without conducting numerous trial-and-error experiments.

In conclusion,1798031-74-9 and its corresponding product name,3-(3-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-y l)pyrrolidin - 3 - yl]propanamide, represent an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications . The unique combination o f functional groups make s this compoun d an attractive candidate f or further stu dies aimed at identifying n e w dr ugs f o r various diseases . With conti nuous i n vestigation i n both synthetic chemist ry an d biologic al acti vity ass essment , t his m olecule holds promise f o r b eing deve loped i n t o a n e w generati on o f pharma ceutical s.